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Compound of Interest

Compound Name: 8-Allylthioadenosine

Cat. No.: B12396889 Get Quote

Disclaimer: Initial searches for "8-Allylthioadenosine" did not yield relevant results. The

following data and protocols are for the structurally related and well-researched compound 8-

Chloro-adenosine (8-Cl-Ado), which is a ribonucleoside analog with demonstrated anti-cancer

activity.

Introduction
8-Chloro-adenosine (8-Cl-Ado) is a purine nucleoside analog that exhibits cytotoxic effects on a

variety of cancer cell lines.[1] It is a ribonucleoside analog that gets incorporated into newly

transcribed RNA, leading to the inhibition of RNA synthesis.[2] Upon administration, 8-Cl-Ado is

phosphorylated to its active form, 8-chloro-adenosine triphosphate (8-Cl-ATP), which competes

with endogenous ATP.[3] This mechanism disrupts cellular processes, inhibits proliferation, and

induces apoptosis and autophagy in cancer cells.[1][4] 8-Cl-Ado is currently under investigation

in clinical trials for treating relapsed or refractory acute myeloid leukemia.

Mechanism of Action
8-Cl-Ado exerts its anti-neoplastic effects through multiple mechanisms:

Inhibition of RNA Synthesis: As an ATP analog, 8-Cl-ATP is incorporated into RNA during

transcription, leading to the inhibition of RNA synthesis.

Induction of Cell Cycle Arrest: 8-Cl-Ado has been shown to induce G1 or G2/M phase cell

cycle arrest in various cancer cell lines.
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Induction of Apoptosis: The compound triggers programmed cell death in cancer cells

through pathways involving the p53 signaling network and the downregulation of anti-

apoptotic proteins.

Modulation of Signaling Pathways: 8-Cl-Ado influences key cellular signaling pathways,

including the ADAR1/p53 and AMPK/mTOR pathways, and has been shown to inhibit

ribosomal RNA synthesis.

Induction of Autophagy: In some breast cancer cell lines, 8-Cl-Ado has been observed to

induce autophagic cell death.

Data Presentation
Table 1: IC50 Values of 8-Chloro-adenosine in Various
Cancer Cell Lines

Cell Line Cancer Type IC50 Value (µM) Assay Conditions

MDA-MB-231 Breast Cancer 0.52 96-hour exposure

SK-BR-3 Breast Cancer 1.4 96-hour exposure

HCT116 Colon Cancer 0.6 ± 0.1
Grown in media with

serum

FET Colon Cancer 0.9 ± 0.2
Grown in media with

serum

B16 Mouse Melanoma ~4.7
Cultivated with fresh

calf serum

FLC
Mouse Friend

Leukemia
~12

Cultivated with fresh

calf serum

CAKI-1 Renal Cell Carcinoma 2 Not specified

MV4-11
Acute Myeloid

Leukemia
Sub-micromolar range 72-hour exposure

Data compiled from multiple sources.
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Mandatory Visualizations
Signaling Pathways of 8-Chloro-adenosine
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Caption: Signaling pathways modulated by 8-Chloro-adenosine in cancer cells.
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Experimental Workflow: Cell Viability and Apoptosis
Analysis

Cell Preparation

Treatment

Analysis

Seed cancer cells in plates

Incubate for 24h

Add 8-Cl-Ado at various concentrations

Incubate for desired time (e.g., 24-96h)

Cell Viability Assay (CCK-8/MTT) Apoptosis Assay (Annexin V/PI Staining) Cell Cycle Analysis (PI Staining)

Microplate Reader Flow Cytometry Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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